Cas no 178876-84-1 (Methyl 6-acetamido-5-bromopicolinate)

• Product Name: Methyl 6-acetamido-5-bromopicolinate
• CAS No: 178876-84-1
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 1090642
• PubChem ID: 10612276
• Update Time: 2025-06-23

Methyl 6-acetamido-5-bromopicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-acetamido-5-bromopicolinate
• methyl 6-acetamido-5-bromopyridine-2-carboxylate
• SCHEMBL21604668
• AGN-PC-0N7IVW
• 178876-84-1
• DTXSID30442535
• Methyl6-acetamido-5-bromopicolinate

• Inchi： 1S/C9H9BrN2O3/c1-5(13)11-8-6(10)3-4-7(12-8)9(14)15-2/h3-4H,1-2H3,(H,11,12,13)
• InChI Key： VJUDRCHEEDXRAQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC)N=C1NC(C)=O

Computed Properties

• Exact Mass: 271.97965g/mol
• Monoisotopic Mass: 271.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.3Ų

Additional information on Methyl 6-acetamido-5-bromopicolinate

Comprehensive Overview of Methyl 6-acetamido-5-bromopicolinate (CAS No. 178876-84-1)

Methyl 6-acetamido-5-bromopicolinate (CAS No. 178876-84-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the picolinate ester family, characterized by its unique bromine and acetamido functional groups. Its molecular structure, C9H9BrN2O3, makes it a valuable intermediate in synthesizing bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for Methyl 6-acetamido-5-bromopicolinate has surged due to its role in developing small-molecule inhibitors and kinase-targeted therapies. Researchers frequently search for "CAS 178876-84-1 suppliers" or "6-acetamido-5-bromopicolinate synthesis," reflecting its growing importance in medicinal chemistry. The compound's regioselective bromination and esterification properties also make it a topic of interest in organic synthesis forums.

One of the trending applications of Methyl 6-acetamido-5-bromopicolinate is its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This aligns with the current focus on "degrader technologies" and "next-generation therapeutics" in biopharma. Additionally, its solubility and stability under physiological conditions are often discussed in pharmacokinetic studies.

From a synthetic perspective, the compound's picolinate core enables diverse derivatization, addressing queries like "modification of 5-bromopicolinates" or "cross-coupling reactions with bromopicolinates." Its X-ray crystallography data is frequently referenced in structural analyses, catering to researchers investigating "molecular conformation" and "intermolecular interactions."

Environmental and regulatory aspects of Methyl 6-acetamido-5-bromopicolinate are also noteworthy. While not classified as hazardous, its biodegradability and ecotoxicological profile are often evaluated to meet green chemistry standards. This resonates with the increasing search trends for "sustainable chemical synthesis" and "eco-friendly intermediates."

In summary, Methyl 6-acetamido-5-bromopicolinate (CAS No. 178876-84-1) stands at the intersection of innovation and practicality, driving advancements in drug development and synthetic methodologies. Its multifaceted applications ensure its relevance in both academic and industrial settings, making it a compound of enduring scientific interest.